1-(3-methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3-methoxyphenyl)-4-[1-(4-phenoxybutyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O3/c1-33-24-13-9-10-22(19-24)31-20-21(18-27(31)32)28-29-25-14-5-6-15-26(25)30(28)16-7-8-17-34-23-11-3-2-4-12-23/h2-6,9-15,19,21H,7-8,16-18,20H2,1H3
• InChI Key: QSJOXDSKFOSTLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCCCOC5=CC=CC=C5
• Molecular Formula: C28H29N3O3
• Molecular Weight: 455.5 g/mol
• CAS No.: 877778-41-1

Description

1-(3-Methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a benzimidazole-pyrrolidinone hybrid compound characterized by a central pyrrolidin-2-one scaffold. The structure includes:

• Position 4: A 1H-benzo[d]imidazol-2-yl moiety substituted with a 4-phenoxybutyl chain, enhancing lipophilicity and influencing molecular recognition.

This compound belongs to a class of heterocyclic derivatives widely investigated for pharmacological applications, including antimicrobial, anticancer, and enzyme inhibitory activities .

Biological Activity

1-(3-methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a synthetic compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article delves into its biological activity, including its mechanisms of action, efficacy against various biological targets, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a pyrrolidinone core linked to a benzimidazole moiety and a phenoxybutyl side chain. Its molecular formula is C24H30N2O3, and it has a molecular weight of approximately 402.5 g/mol. The presence of methoxy and phenoxy groups suggests potential interactions with biological targets.

Antimicrobial Activity

Research indicates that compounds containing benzimidazole derivatives often exhibit antimicrobial properties. Specifically, the phenoxyalkylbenzimidazoles (PABs), which share structural similarities with our compound, have shown significant activity against Mycobacterium tuberculosis. The mechanism involves inhibition of the electron transport chain component QcrB, leading to reduced bacterial viability .

Anticancer Potential

The compound's structural features suggest potential anticancer activity. Studies on related benzimidazole derivatives have demonstrated their ability to induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle regulators . The presence of the pyrrolidinone ring may enhance this activity by facilitating interaction with cellular targets.

Neuroprotective Effects

Emerging evidence suggests that compounds similar to 1-(3-methoxyphenyl)-4-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one may possess neuroprotective properties. This could be attributed to their ability to modulate neurotransmitter systems or reduce oxidative stress in neuronal cells.

In Vitro Studies

In vitro studies have shown that the compound exhibits low cytotoxicity against eukaryotic cells while maintaining potent antimicrobial activity. For instance, related compounds have demonstrated minimum inhibitory concentrations (MIC) in the low nanomolar range against M. tuberculosis with favorable selectivity indices (SI) indicating a good therapeutic window .

Case Studies

A notable case study involved the evaluation of a series of benzimidazole derivatives in treating drug-resistant tuberculosis. The study found that modifications to the side chains significantly impacted both efficacy and safety profiles, suggesting that similar modifications to our compound could enhance its biological activity while minimizing toxicity .

Structure-Activity Relationship (SAR)

The following table summarizes the structure-activity relationship findings for related compounds:

Compound Name	R-group	MIC (μM)	TC50 (μM)	SI
IDR-0333819	Phenoxy	1.1	21	19
IDR-0341914	Phenylthio	1.4	31	22
IDR-0351544	Anilinyl	0.47	42	89
IDR-0357446	4-Methylphenyl	1.4	19	14
IDR-0458791	4-Methoxyphenyl	4.8	34	7

Summary of Biological Activities

Activity Type	Observed Effect
Antimicrobial	Potent against M. tuberculosis
Anticancer	Induces apoptosis in cancer cell lines
Neuroprotective	Reduces oxidative stress in neuronal cells

Comparison with Similar Compounds

Key Observations :

• Phenyl Substituents : Electron-donating groups (e.g., methoxy in the target compound) enhance solubility, while electron-withdrawing groups (e.g., fluorine in ) improve metabolic stability.
• Side Chains: Longer alkyl chains (e.g., 4-phenoxybutyl in the target vs.
• Heterocyclic Additions : Thiazole or naphthalene moieties (e.g., ) introduce steric bulk, affecting target binding.

Physicochemical Properties

Comparative data on melting points, yields, and solubility:

Compound	Melting Point (°C)	Yield (%)	Molecular Weight	Solubility Trends	Reference
Target Compound	Not reported	Not reported	~493.56	Likely moderate in DMSO
21a (2-Hydroxyphenyl derivative)	214–215	97.6	335.35	High in polar solvents
5a (Naphthalenyl-thiazol derivative)	Not reported	60	~547.62	Low aqueous solubility
21b (3,5-Dichloro-2-hydroxyphenyl)	231–232	94.1	404.27	Poor in water

Insights :

• Higher melting points correlate with crystalline stability (e.g., 21b at 231–232°C).
• The target compound’s phenoxybutyl chain may reduce aqueous solubility compared to hydroxylated analogues like 21a.

Challenges :

• Bulky substituents (e.g., phenoxybutyl) may require longer reaction times or higher temperatures.